Methyl 5-(2-nitrophenyl)furan-2-carboximidate

• CAS RN: 62821-40-3
• Molecular Formula: C12H10N2O4
• Molecular Weight: 246.22 g/mol
• IUPAC Name: methyl 5-(2-nitrophenyl)furan-2-carboximidate
• InChI: InChI=1S/C12H10N2O4/c1-17-12(13)11-7-6-10(18-11)8-4-2-3-5-9(8)14(15)16/h2-7,13H,1H3
• InChI Key: KGKSCSIHGUMTKA-UHFFFAOYSA-N
• Canonical SMILES: COC(=N)C1=CC=C(O1)C2=CC=CC=C2[N+](=O)[O-]

Description

Methyl 5-(2-nitrophenyl)furan-2-carboximidate is a useful research compound. Its molecular formula is C12H10N2O4 and its molecular weight is 246.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5-(2-nitrophenyl)-2-furonitrile (92 g, 0.43 mole) and anhydrous methanol (1000 ml) was heated to 55° and sodium methoxide (1.5 g) was added. The steam bath was removed, the solution was stirred for 2 hours and stored overnight at room temperature. The solution was poured into ice water (1000 ml) and stirred for 1 hour. The product was collected by filtration and air dried to yield 91 g (86%) of methyl 5-(2-nitrophenyl)-2-furancarboximidate. A sample was recrystallized from isopropanol, m.p. 107°-108°.